Cas no 70110-45-1 (3-Benzyl-3-azabicyclo[3.1.0]hexane)

3-Benzyl-3-azabicyclo[3.1.0]hexane structure
70110-45-1 structure
Product Name:3-Benzyl-3-azabicyclo[3.1.0]hexane
CAS No:70110-45-1
MF:C12H15N
MW:173.254203081131
MDL:MFCD11226945
CID:819896
PubChem ID:13150522
Update Time:2025-04-19

3-Benzyl-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-3-azabicyclo[3.1.0]hexane
    • 3-(benzyl)-3-azabicyclo(3.1.0)hexane
    • 3-benzyl-3-azabicyclo(3.1.0)hexane
    • 3-Benzyl-3-aza-bicyclo[3.1.0]hexane
    • AGN-PC-00L5R2
    • AK-89914
    • ANW-67153
    • CTK8C1738
    • KB-29907
    • SureCN1021817
    • AMY26164
    • 70110-45-1
    • DTXSID20522350
    • SY125089
    • AS-41350
    • FT-0692079
    • A850280
    • SCHEMBL1021817
    • MFCD11226945
    • AKOS006325850
    • OQEHGZOASMRNJW-UHFFFAOYSA-N
    • CS-0047454
    • 3-Benzyl-3-azabicyclo[3.1.0]hexane,
    • VCA11045
    • DB-315120
    • MDL: MFCD11226945
    • Inchi: 1S/C12H15N/c1-2-4-10(5-3-1)7-13-8-11-6-12(11)9-13/h1-5,11-12H,6-9H2
    • InChI Key: OQEHGZOASMRNJW-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC2CC2C1

Computed Properties

  • Exact Mass: 173.12055
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.104
  • Boiling Point: 244.2°C at 760 mmHg
  • Flash Point: 92.7°C
  • Refractive Index: 1.602
  • PSA: 3.24

3-Benzyl-3-azabicyclo[3.1.0]hexane Pricemore >>

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eNovation Chemicals LLC
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